
"performance comparison of Cu2S and CIGS as
solar absorber layers"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper(I) sulfide

Cat. No.: B3421677 Get Quote

A Comparative Guide to Cu₂S and CIGS Solar
Absorber Layers
A Tale of Two Chalcogenides: Unveiling the Performance Landscape of Copper Sulfide and

CIGS in Solar Technology

In the quest for efficient and cost-effective solar energy conversion, chalcogenide thin-film solar

cells have emerged as a promising technology. Among these, copper sulfide (Cu₂S) and

copper indium gallium selenide (CIGS) have been the subject of extensive research as

absorber layers. This guide provides a comprehensive performance comparison of these two

materials, supported by experimental data, detailed methodologies, and visual representations

of their device architectures and fabrication workflows. This analysis is tailored for researchers,

scientists, and professionals in the field of renewable energy and materials science.

At a Glance: Performance Metrics
The performance of a solar cell is primarily evaluated by its power conversion efficiency (PCE),

open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). A summary of

the key performance parameters for Cu₂S and CIGS solar cells, based on reported

experimental data, is presented below.
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Parameter Cu₂S (Copper Sulfide)
CIGS (Copper Indium
Gallium Selenide)

Power Conversion Efficiency

(PCE)
0.14% - 10.9%[1] 11.58% - 23.64%[2]

Open-Circuit Voltage (Voc) ~0.5 V ~0.7 V[2]

Short-Circuit Current Density

(Jsc)
~20 mA/cm² ~30-40 mA/cm²[3]

Fill Factor (FF) ~73%[1] >70%[2]

Delving into the Details: A Performance Showdown
Copper Indium Gallium Selenide (CIGS): The High-Performer

CIGS has established itself as a frontrunner in the thin-film photovoltaic arena, consistently

achieving high conversion efficiencies. The current world record for a CIGS solar cell stands at

an impressive 23.64%. This high performance is attributed to its tunable direct bandgap, which

can be optimized to absorb a broad range of the solar spectrum, and its high absorption

coefficient. The intricate multi-stage co-evaporation or selenization processes used in its

fabrication allow for precise control over the material's composition and structure, leading to

superior device performance. However, these complex and often vacuum-based fabrication

methods can contribute to higher manufacturing costs.

Copper Sulfide (Cu₂S): The Cost-Effective Challenger

Cu₂S, on the other hand, presents a more cost-effective and earth-abundant alternative.

Historically, Cu₂S/CdS heterojunction solar cells were among the first thin-film devices to

exceed 10% efficiency.[1] Fabrication methods for Cu₂S are often simpler and can be carried

out using non-vacuum techniques like wet chemical synthesis and spin coating, which

significantly reduces production costs.[1] However, the performance of Cu₂S-based solar cells

has been plagued by issues of instability and a wider variability in reported efficiencies, ranging

from less than 1% to a more respectable 10.9%.[1] This inconsistency is often linked to

challenges in controlling the stoichiometry and phase purity of the Cu₂S layer, as well as

copper diffusion issues.
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Visualizing the Architecture: Device Structures
The typical device architecture for both Cu₂S and CIGS solar cells is a heterojunction structure,

where the p-type absorber layer is paired with an n-type buffer layer.
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Typical Cu₂S Solar Cell Architecture

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3421677?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate (e.g., Glass)

Molybdenum (Mo) Back Contact

CIGS (p-type Absorber)

CdS (n-type) Buffer

i-ZnO

ZnO:Al (TCO)

Start Wet Chemical Synthesis
of Cu₂S and CdS Nanoparticles

Spin Coating of
CdS Nanoparticle Film

Spin Coating of
Cu₂S Nanoparticle Film

Deposition of
Back Contact (Ag) Finished Cell

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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